2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide

• Molecular Formula: C19H19BrN4OS
• Molecular Weight: 431.4 g/mol
• IUPAC Name: 2-[[5-(4-bromophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C19H19BrN4OS/c1-3-24-18(14-8-10-15(20)11-9-14)22-23-19(24)26-12-17(25)21-16-7-5-4-6-13(16)2/h4-11H,3,12H2,1-2H3,(H,21,25)
• InChI Key: GCFRDUNWTQWIKV-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C)C3=CC=C(C=C3)Br

Description

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide is not fully understood. However, it is believed to act by inhibiting various enzymes and proteins involved in inflammation, fungal growth, and cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide exhibits significant biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been shown to inhibit the growth of various fungi by disrupting their cell wall and membrane. Additionally, it has been found to induce apoptosis in cancer cells by activating various signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide is its versatility in various laboratory experiments. It can be used as a ligand in the synthesis of metal complexes, as well as a standalone compound in various biological assays. However, its limitations include its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for research on 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide. One potential direction is the synthesis of novel derivatives with improved solubility and toxicity profiles. Moreover, further studies are needed to elucidate the exact mechanism of action and potential applications in various fields. Additionally, the compound's potential as a therapeutic agent for various diseases warrants further investigation.
Conclusion:
In conclusion, 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide is a versatile compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the compound's potential and limitations.

Synthesis Methods

The synthesis of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide involves the reaction of 4-bromoaniline, ethyl 2-cyanoacetate, and thiosemicarbazide in the presence of a base. The resulting product is then subjected to further reactions to obtain the final compound.

Scientific Research Applications

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, antifungal, and anticancer properties. Moreover, it has been used as a ligand in the synthesis of metal complexes for catalytic and biological applications.